Cas no 885268-91-7 (Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI))
885268-91-7 structure
Product Name:Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI)
CAS No:885268-91-7
MF:C12H26N2O2
MW:230.347043514252
CID:710641
PubChem ID:90477244
Update Time:2025-04-19
Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI)
- tert-butyl 3-aminopropyl(butyl)carbamate
- Tert-butyl 3-aminopropyl(butylcarbamate
- 885268-91-7
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- Inchi: 1S/C12H26N2O2/c1-5-6-9-14(10-7-8-13)11(15)16-12(2,3)4/h5-10,13H2,1-4H3
- InChI Key: NTOQTDPBGNSKAN-UHFFFAOYSA-N
- SMILES: O(C(N(CCCN)CCCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 230.199428076g/mol
- Monoisotopic Mass: 230.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.6Ų
Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI) Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
885268-91-7 (Carbamic acid,(3-aminopropyl)butyl-, 1,1-dimethylethyl ester (9CI)) Related Products
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